Cas no 1017356-25-0 (Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate)

Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate structure
1017356-25-0 structure
Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate
1017356-25-0
C12H24N2O2
228.331163406372
MFCD08061952
97951
24256606

Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate Properties

Names and Identifiers

    • 1-Boc-3-((Methylamino)methyl)piperidine
    • 1-Boc-3-[(methylamino)methyl]piperidine
    • 1-Piperidinecarboxylicacid, 3-[(methylamino)methyl]-, 1,1-dimethylethylester
    • tert-butyl 3-((methylamino)methyl) piperidine-1-carboxylate
    • tert-Butyl 3-[(methylamino)methyl]piperidine-1-carboxylate - oxalate (2:1)
    • tert-butyl 3-(methylaminomethyl)piperidine-1-carboxylate
    • tert-butyl 3-[(methylamino)methyl]-1-piperidinecarboxylate(SALTDATA: FREE)
    • tert-Butyl 3-[(methylamino)methyl]piperidine-1-carboxylate - oxalate
    • 3-[(Methylamino)methyl]-1-piperidinecarboxylic acid tert-butyl ester
    • OTAVA-BB 1037918
    • 1-Boc-3-((Methylamino)
    • 1-N-BOC-3-(N-METHYL-AMINOMETHYL)PIPERIDINE
    • tert-butyl 3-((MethylaMino)Methyl)piperidin-1-carboxylate
    • ert-Butyl 3-[(methylamino)methyl]piperidine-1-carboxylate
    • 1-piperidinecarboxylic acid, 3-[(methylamino)methyl]-, 1,1
    • TERT-BUTYL 3-[(METHYLAMINO)METHYL]-1-PIPERIDINECARBOXYLATE
    • 3-Methylaminomethyl-piperidine-1-carboxylic acid isopropyl ester
    • 3-MethylaMinoMethyl-piperidine-1-carboxylic acid tert-butyl ester
    • Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate
    • (R)-tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate
    • TERT-BUTYL 3-[(METHYLAMINO)METHYL]PIPERIDINE-1-CARBOXYLATE
    • ALBB-
    • 3-methylaminomethylpiperidine-1-carboxylic acid tert-butyl ester
    • tert-Butyl 3-[(methylamino)methyl]-1-piperidinecarboxylate, AldrichCPR
    • SB43732
    • [3-(N-Methyl)aminomethyl, N-BOC protected]piperidine
    • SY018029
    • BB 0253445
    • W-204423
    • AM90434
    • 1-Piperidinecarboxylic acid, 3-[(methylamino)methyl]-, 1,1-dimethylethyl ester
    • EN300-182091
    • 1017356-25-0
    • DTXSID60640527
    • AS-19760
    • J-524464
    • A25790
    • AKOS005173765
    • SCHEMBL2025336
    • MFCD08061952
    • CS-0028253
    • 2-(4-BOC-PIPERAZINYL)-2-(3-BROMO-PHENYL)ACETICACID
    • FT-0684159
    • ALBB-013244
    • DB-057873
    • tert-Butyl 3-[(methylamino)methyl]-1-piperidinecarboxylate
    • 3-Methylaminomethyl-piperidine-1-carboxylic acid tert-butyl ester
    • +Expand
    • MFCD08061952
    • FWYMKDGOQBTQNE-UHFFFAOYSA-N
    • 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-7-5-6-10(9-14)8-13-4/h10,13H,5-9H2,1-4H3
    • O(C(C)(C)C)C(N1CCCC(CNC)C1)=O

Computed Properties

  • 228.18400
  • 1
  • 3
  • 4
  • 228.183778013g/mol
  • 16
  • 236
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 1.4
  • 41.6

Experimental Properties

  • 2.18170
  • 41.57000
  • 301℃ at 760 mmHg
  • 0.988

Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AA06718-100mg
tert-Butyl 3-((methylamino)methyl)piperidine-1-carboxylate
1017356-25-0 95%
100mg
$11.00 2024-04-20
abcr
AB265919-250 mg
tert-Butyl 3-[(methylamino)methyl]-1-piperidinecarboxylate; 95%
1017356-25-0
250mg
€159.10 2023-04-26
Alichem
A129004553-5g
1-Boc-3-((Methylamino)methyl)piperidine
1017356-25-0 95%
5g
$781.11 2023-09-04
Ambeed
A378914-100mg
1-Boc-3-((Methylamino)methyl)piperidine
1017356-25-0 95%
100mg
$14.0 2024-05-30
Chemenu
CM181536-1g
1-Boc-3-((Methylamino)methyl)piperidine
1017356-25-0 95%
1g
$184 2021-08-05
Enamine
EN300-182091-0.05g
tert-butyl 3-[(methylamino)methyl]piperidine-1-carboxylate
1017356-25-0 93%
0.05g
$36.0 2023-09-19
eNovation Chemicals LLC
D911517-0.25g
1-Boc-3-[(methylamino)methyl]piperidine
1017356-25-0 >97%
0.25g
$100 2022-06-05
Fluorochem
088306-250mg
3-Methylaminomethyl-piperidine-1-carboxylic acid tert-butyl ester
1017356-25-0 95%
250mg
£126.00 2022-03-01
TRC
B810063-50mg
tert-Butyl 3-((Methylamino)methyl)piperidine-1-carboxylate
1017356-25-0
50mg
$ 50.00 2022-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBT1972-250mg
tert-butyl 3-(methylaminomethyl)piperidine-1-carboxylate
1017356-25-0 95%
250mg
¥168.0

Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1017356-25-0)Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate
A25790
99%
5g
301.0